Cas no 41161-51-7 (Sodium;1-[(3aR,4R,6R,6aR)-6-(hydroxymethyl)-2-oxido-2-oxo-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3,2]dioxaphosphol-4-yl]-4-aminopyrimidin-2-one;dihydrate)

Sodium;1-[(3aR,4R,6R,6aR)-6-(hydroxymethyl)-2-oxido-2-oxo-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3,2]dioxaphosphol-4-yl]-4-aminopyrimidin-2-one;dihydrate Properties

Names and Identifiers

• CYTIDINE 2'',3''-CYCLIC MONOPHOSPHATE, SODIUM SALT DIHYDRATE
• sodium,1-[(3aR,4R,6R,6aR)-6-(hydroxymethyl)-2-oxido-2-oxo-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3,2]dioxaphosphol-4-yl]-4-aminopyrimidin-2-one,dihydrate
• Sodium (3aR,4R,6R,6aR)-4-(4-amino-2-oxopyrimidin-1(2H)-yl)-6-(hydroxymethyl)-2-oxotetrahydro-2H-2lambda~5~-furo[3,4-d][1,3,2]dioxaphosphol-2-olate--water (1/1/2)
• Sodium;1-[(3aR,4R,6R,6aR)-6-(hydroxymethyl)-2-oxido-2-oxo-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3,2]diox

• InChIKey： MQBJOGAAWUSEMZ-LLWADOMFSA-M
• Inchi： 1S/C9H12N3O7P.Na.2H2O/c10-5-1-2-12(9(14)11-5)8-7-6(4(3-13)17-8)18-20(15,16)19-7;;;/h1-2,4,6-8,13H,3H2,(H,15,16)(H2,10,11,14);;2*1H2/q;+1;;/p-1/t4-,6-,7-,8-;;;/m1.../s1
• SMILES： P1(=O)([O-])O[C@H]2[C@H](N3C(N=C(C=C3)N)=O)O[C@H](CO)[C@H]2O1.[Na+].O.O

Computed Properties

• Exact Mass: 363.04436034g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 2
• Monoisotopic Mass: 363.04436034g/mol
• Heavy Atom Count: 23
• Complexity: 556
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 4
• Topological Polar Surface Area: 149

Experimental Properties

• LogP: -0.74840
• PSA: 178.22000